Cas no 773874-71-8 (methyl 2,6-dichloro-3-hydroxy-4-methoxybenzoate)
773874-71-8 structure
Product Name:methyl 2,6-dichloro-3-hydroxy-4-methoxybenzoate
CAS No:773874-71-8
MF:C9H8Cl2O4
MW:251.06342124939
CID:1006555
PubChem ID:71651111
Update Time:2025-04-20
methyl 2,6-dichloro-3-hydroxy-4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 2,6-dichloro-3-hydroxy-4-methoxybenzoate
- methyl 2,6-dichloro-3-hydroxy-4-methoxy-benzoate
- 773874-71-8
- DB-308217
-
- MDL: MFCD06203944
- Inchi: 1S/C9H8Cl2O4/c1-14-5-3-4(10)6(9(13)15-2)7(11)8(5)12/h3,12H,1-2H3
- InChI Key: YDJKHBNFGCNAEY-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1C(=O)OC)Cl)OC)O
Computed Properties
- Exact Mass: 249.9799641g/mol
- Monoisotopic Mass: 249.9799641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.8Ų
methyl 2,6-dichloro-3-hydroxy-4-methoxybenzoate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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